Cas no 99548-54-6 (Methyl 3-bromo-2-methylbenzoate)
Methyl 3-bromo-2-methylbenzoate is a brominated aromatic ester with a molecular formula of C9H9BrO2. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound features a stable ester group and reactive bromine substituent, enabling further functionalization. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions and other transformations.
99548-54-6 structure
Product Name:Methyl 3-bromo-2-methylbenzoate
CAS No:99548-54-6
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD09031772
CID:94729
PubChem ID:12929135
Update Time:2025-06-17
Methyl 3-bromo-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-2-methylbenzoate
- 3-Bromo-2-methylbenzoic Acid Methyl Ester
- 3-BROMO-2-METHYL-BENZOIC ACID METHYL ESTER
- Benzoic acid, 3-bromo-2-methyl-, methyl ester
- 3-Bromo-o-toluic Acid Methyl Ester
- Methyl 3-Bromo-o-toluate
- SY011043
- J-522152
- AKOS014882717
- BCP24540
- AS-11290
- FT-0663774
- SCHEMBL257409
- AM82976
- MKQQTCSBXHAYQL-UHFFFAOYSA-N
- BENZOIC ACID,3-BROMO-2-METHYL-, METHYL ESTER
- M2543
- MFCD09031772
- AC-9419
- 99548-54-6
- methyl3-bromo-2-methylbenzoate
- DTXSID20513208
- methyl?3-bromo-2-methylbenzoate
- EN300-211828
- CS-W005509
-
- MDL： MFCD09031772
- Inchi： 1S/C9H9BrO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
- InChI Key： MKQQTCSBXHAYQL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 227.97900
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: White solid
- Density: 1.434
- Boiling Point: 140°C/21mmHg(lit.)
- Flash Point: 108.785℃
- PSA: 26.30000
- LogP: 2.54410
Methyl 3-bromo-2-methylbenzoate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition：Inert atmosphere,Room Temperature
Methyl 3-bromo-2-methylbenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-bromo-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008481-250mg |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A015008481-500mg |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A015008481-1g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| Apollo Scientific | OR40654-5g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 5g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR40654-25g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 25g |
£22.00 | 2025-02-20 | |
| Apollo Scientific | OR40654-100g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 97% | 100g |
£82.00 | 2025-02-20 | |
| ChemScence | CS-W005509-5g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 5g |
$12.0 | 2022-04-26 | |
| ChemScence | CS-W005509-25g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 25g |
$40.0 | 2022-04-26 | |
| ChemScence | CS-W005509-100g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 100g |
$114.0 | 2022-04-26 | |
| ChemScence | CS-W005509-500g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 500g |
$440.0 | 2022-04-26 |
Methyl 3-bromo-2-methylbenzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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